Cas no 676528-58-8 ([1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 4'-(4-PYRIDINYLMETHYL)-, METHYL ESTER)

• Product Name: [1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 4'-(4-PYRIDINYLMETHYL)-, METHYL ESTER
• CAS No: 676528-58-8
• MF: C₂₀H₁₇NO₂
• MW: 303.354485273361
• CID: 3172035
• PubChem ID: 85957770
• Update Time: 2025-04-21

[1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 4'-(4-PYRIDINYLMETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 4'-(4-PYRIDINYLMETHYL)-, METHYL ESTER
• Methyl 4'-(4-pyridinylmethyl)[1,1'-biphenyl]-4-carboxylate
• DB-402442
• 676528-58-8

• Inchi： 1S/C20H17NO2/c1-23-20(22)19-8-6-18(7-9-19)17-4-2-15(3-5-17)14-16-10-12-21-13-11-16/h2-13H,14H2,1H3
• InChI Key： VSLUYMYFOQOPNL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=CC(=CC=1)CC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 303.125928785Da
• Monoisotopic Mass: 303.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2Ų